3-Chloropivaloyl chloride
Overview
Description
3-Chloropivaloyl chloride is a colorless liquid . It is very toxic by ingestion, inhalation, and skin absorption . It has a flash point near 70°F and is corrosive . Contact with this chemical may severely irritate skin, eyes, and mucous membranes . It is used to make other chemicals .
Synthesis Analysis
3-Chloropropionyl chloride is an important bifunctional reagent . It is capable of acylation and possesses a 2-chloro-ethyl fragment (CH2CH2Cl), which can be subjected to nucleophilic substitution and serves as a masked vinyl group . It can be used as a starting material in many reactions to construct a variety of (hetero)cyclic compounds .
Molecular Structure Analysis
The linear formula of this compound is ClCH2C(CH3)2COCl . Its molecular weight is 154.01 .
Chemical Reactions Analysis
This compound is incompatible with strong oxidizing agents, alcohols, bases, including amines . It may react vigorously or explosively if mixed with diisopropyl ether or other ethers in the presence of trace amounts of metal salts .
Physical And Chemical Properties Analysis
This compound is a colorless liquid . It has a flash point near 70°F . It is slightly soluble in water and less dense than water . Hence, it floats on water . It reacts with water to form hydrochloric acid (hydrogen chloride) .
Scientific Research Applications
Synthesis of Organic Compounds
3-Chloropivaloyl chloride is used in the synthesis of organic compounds, such as 3-Chloro-N-hyroxy-2,2-dimethylpropionamide. This synthesis process involves the reaction of chloropivaloyl chloride with hydroxylamine hydrochloride. The process is optimized to achieve high yield and purity, with the product's molecular structure confirmed by various spectral analyses (Yang Gui-qiu, 2005).
Chemical Industry Applications
This compound is a versatile building block in the chemical industry, used in the production of adhesives, pharmaceuticals, herbicides, and fungicides. Its production involves a continuous flow procedure, offering a safer and more efficient alternative to traditional methods. This process results in high conversion rates and is used in the synthesis of compounds like beclamide, a drug with sedative and anticonvulsant properties (Movsisyan et al., 2018).
Mechanism of Action
Target of Action
3-Chloropivaloyl chloride is a bifunctional reagent that is capable of acylation . It possesses a 2-chloro-ethyl fragment (CH2CH2Cl), which can be subjected to nucleophilic substitution . This makes it a versatile compound in organic synthesis, serving as a starting material in many reactions to construct a variety of (hetero)cyclic compounds .
Mode of Action
The primary mode of action of this compound is through acylation and nucleophilic substitution . The compound interacts with its targets by donating its acyl group to the target molecule, thereby modifying its structure. The 2-chloro-ethyl fragment can also undergo nucleophilic substitution, serving as a masked vinyl group .
Result of Action
The molecular and cellular effects of this compound’s action depend on the specific reactions it participates in. By donating its acyl group or undergoing nucleophilic substitution, it can significantly alter the structure and function of target molecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is highly reactive and can react with water to form hydrochloric acid . Therefore, the presence of water or moisture in the environment can affect its stability and reactivity. Furthermore, the compound is highly flammable and slightly soluble in water , which can also influence its action and efficacy.
Safety and Hazards
3-Chloropivaloyl chloride is very toxic by ingestion, inhalation, and skin absorption . It is corrosive and contact may severely irritate skin, eyes, and mucous membranes . It is highly flammable . It reacts with water to release toxic, corrosive, or flammable gases . Reaction with water may generate much heat that will increase the concentration of fumes in the air .
Biochemical Analysis
Biochemical Properties
3-Chloropivaloyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of bioactive molecules. It interacts with various enzymes and proteins, facilitating the formation of compounds with antimicrobial properties. The compound’s reactivity with nucleophiles, such as amines and alcohols, allows it to form stable amide and ester bonds, which are crucial in biochemical pathways .
Cellular Effects
The effects of this compound on cellular processes are profound. It can influence cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins can lead to modifications in protein function, affecting various cellular activities. For instance, its reactivity with amino groups in proteins can alter protein structure and function, impacting cell signaling and metabolic pathways .
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent binding with biomolecules. It can inhibit or activate enzymes by modifying their active sites. The compound’s ability to form covalent bonds with nucleophilic groups in enzymes and proteins leads to changes in enzyme activity and gene expression. This mechanism is crucial for its role in synthesizing bioactive compounds .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is known to be stable under controlled conditions but can degrade when exposed to moisture or high temperatures. Long-term exposure to this compound can lead to cumulative effects on cellular function, including potential cytotoxicity. Studies have shown that its stability and reactivity can vary, influencing its long-term effects on cells .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antimicrobial activity. At higher doses, it can become toxic, leading to adverse effects such as tissue damage and organ toxicity. Studies have indicated that there is a threshold beyond which the compound’s toxicity significantly increases, necessitating careful dosage control in experimental settings .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its role in synthesizing bioactive molecules. It interacts with enzymes such as acyltransferases, facilitating the transfer of acyl groups to target molecules. This interaction can affect metabolic flux and the levels of metabolites in cells, influencing overall cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transport proteins and binding proteins. Its reactivity with cellular components can influence its localization and accumulation in specific cellular compartments. The compound’s distribution is crucial for its biological activity, as it needs to reach target sites to exert its effects .
Subcellular Localization
This compound’s subcellular localization is influenced by its chemical properties and interactions with cellular components. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization is essential for its activity, as it needs to be in proximity to its target biomolecules to exert its effects .
Properties
IUPAC Name |
3-chloro-2,2-dimethylpropanoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8Cl2O/c1-5(2,3-6)4(7)8/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZNDDUMJVSIMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCl)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2O |
Source
|
| Record name | CHLOROPIVALOYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16005 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0027567 |
Source
|
| Record name | 3-Chloropivaloyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Chloropivaloyl chloride appears as a colorless liquid. Very toxic by ingestion, inhalation and skin absorption. Corrosive. Contact may severely irritate skin, eyes, and mucous membranes. Used to make other chemicals., Colorless liquid; [CAMEO] |
Source
|
| Record name | CHLOROPIVALOYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16005 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Chloropivaloyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1609 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Flash Point |
about 70 °F |
Source
|
| Record name | Chloropivaloyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1609 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
4300-97-4 |
Source
|
| Record name | CHLOROPIVALOYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16005 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 3-Chloro-2,2-dimethylpropanoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4300-97-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 3-Chloropivaloyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004300974 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chloropivaloyl chloride | |
| Source | EPA Acute Exposure Guideline Levels (AEGLs) | |
| URL | https://www.epa.gov/aegl/access-acute-exposure-guideline-levels-aegls-values#tab-4 | |
| Description | Acute Exposure Guideline Levels (AEGLs) are used by emergency planners and responders worldwide as guidance in dealing with rare, usually accidental, releases of chemicals into the air. https://www.epa.gov/aegl | |
| Record name | Propanoyl chloride, 3-chloro-2,2-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Chloropivaloyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-2,2-dimethylpropaneyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.102 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-CHLORO-2,2-DIMETHYLPROPANOYL CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6UH44S0ZZF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 3-chloropivaloyl chloride a useful starting material for synthesizing NeoPHOX ligands?
A1: this compound is a valuable precursor for NeoPHOX ligands due to its reactivity and the structural features it imparts. [, ]
- Reactivity: The chloride atom in this compound is susceptible to nucleophilic substitution, which allows for the introduction of various groups, such as amines or alcohols. This is the first step in forming the oxazoline ring, a crucial component of NeoPHOX ligands. []
- Neopentyl Structure: The neopentyl group (–C(CH3)3) in this compound introduces steric bulk in the final ligand. This steric hindrance plays a significant role in achieving high enantioselectivity in asymmetric catalysis by influencing the approach of reacting substrates to the metal center. []
Q2: What are the challenges associated with using this compound in synthesis, and how are they addressed in the context of NeoPHOX ligand preparation?
A2: One challenge in utilizing this compound arises from the inherent difficulty of nucleophilic substitutions at neopentyl carbon atoms due to steric hindrance. [] Researchers have found that employing potassium diphenylphosphide (KPPh2) in refluxing tetrahydrofuran (THF) facilitates the substitution reaction to afford the desired NeoPHOX ligands in good yields. This approach exploits the relatively strong nucleophilicity of the diphenylphosphide anion and the favorable reaction conditions to overcome the steric hindrance posed by the neopentyl group. []
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